7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one
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Overview
Description
7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one is a complex organic compound with a unique tricyclic structure. It is known for its stability and reactivity, making it a valuable compound in various chemical and industrial applications. The compound’s molecular formula is C11H10O2, and it has a molecular weight of 174.2 g/mol .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one typically involves multiple steps, including cyclization and oxidation reactions. One common method involves the cyclization of a suitable precursor under acidic conditions, followed by oxidation to form the desired tricyclic structure .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. The compound is often produced in specialized chemical manufacturing facilities with stringent quality control measures .
Chemical Reactions Analysis
Types of Reactions
7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different derivatives.
Reduction: Reduction reactions can modify the tricyclic structure.
Substitution: The compound can undergo substitution reactions, where functional groups are replaced by others.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Reagents like halogens and nucleophiles are employed in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxygenated derivatives, while reduction can produce different reduced forms of the compound .
Scientific Research Applications
7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: The compound is utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. The pathways involved may include signal transduction and metabolic processes, depending on the specific application .
Comparison with Similar Compounds
Similar Compounds
7-Oxatricyclo[6.4.0.0,2,5]dodeca-1(12),8,10-trien-4-one: Known for its unique tricyclic structure and stability.
Cyclobuta[c]chromen-2-one: Similar in structure but with different reactivity and applications.
Tetrahydro-2H-cyclobuta[c]chromen-2-one: Another related compound with distinct chemical properties.
Uniqueness
This compound stands out due to its specific tricyclic structure, which imparts unique stability and reactivity. This makes it a valuable compound for various scientific and industrial applications .
Properties
Molecular Formula |
C11H10O2 |
---|---|
Molecular Weight |
174.20 g/mol |
IUPAC Name |
1,2a,3,8b-tetrahydrocyclobuta[c]chromen-2-one |
InChI |
InChI=1S/C11H10O2/c12-10-5-8-7-3-1-2-4-11(7)13-6-9(8)10/h1-4,8-9H,5-6H2 |
InChI Key |
HMOHPBXGRHPEPX-UHFFFAOYSA-N |
Canonical SMILES |
C1C2C(C1=O)COC3=CC=CC=C23 |
Origin of Product |
United States |
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